4-(pyridin-3-yl)-1,2,3,4-tetrahydroquinoxalin-2-one
Description
The compound “4-(pyridin-3-yl)-1,2,3,4-tetrahydroquinoxalin-2-one” is a complex organic molecule that contains a pyridine ring and a tetrahydroquinoxaline moiety. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom . Tetrahydroquinoxaline is a type of quinoxaline, which is a bicyclic compound containing a ring of benzene and pyrazine .
Molecular Structure Analysis
The molecular structure of “4-(pyridin-3-yl)-1,2,3,4-tetrahydroquinoxalin-2-one” would likely be determined by techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and X-ray crystallography . These techniques can provide information about the types of bonds, the arrangement of atoms, and the overall shape of the molecule.Chemical Reactions Analysis
The chemical reactions involving “4-(pyridin-3-yl)-1,2,3,4-tetrahydroquinoxalin-2-one” would likely depend on the reactivity of the functional groups present in the molecule. For instance, the pyridine ring might undergo electrophilic substitution reactions, while the tetrahydroquinoxaline moiety might participate in redox reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(pyridin-3-yl)-1,2,3,4-tetrahydroquinoxalin-2-one” would be influenced by its molecular structure. For instance, the presence of a pyridine ring might confer basicity, while the tetrahydroquinoxaline moiety might influence its solubility and stability .Safety and Hazards
The safety and hazards associated with “4-(pyridin-3-yl)-1,2,3,4-tetrahydroquinoxalin-2-one” would depend on its physical and chemical properties. It’s important to handle all chemicals with care and use appropriate safety measures, such as wearing protective clothing and working in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(pyridin-3-yl)-1,2,3,4-tetrahydroquinoxalin-2-one involves the condensation of 3-cyanopyridine with cyclohexanone followed by reduction and cyclization.", "Starting Materials": [ "3-cyanopyridine", "cyclohexanone", "sodium borohydride", "acetic acid", "ethanol", "hydrochloric acid", "sodium hydroxide" ], "Reaction": [ "Step 1: 3-cyanopyridine is reacted with cyclohexanone in the presence of acetic acid and ethanol to form 4-(pyridin-3-yl)cyclohexanone.", "Step 2: 4-(pyridin-3-yl)cyclohexanone is reduced with sodium borohydride in the presence of ethanol to form 4-(pyridin-3-yl)cyclohexanol.", "Step 3: 4-(pyridin-3-yl)cyclohexanol is cyclized with hydrochloric acid and sodium hydroxide to form 4-(pyridin-3-yl)-1,2,3,4-tetrahydroquinoxalin-2-one." ] } | |
CAS RN |
2418704-72-8 |
Product Name |
4-(pyridin-3-yl)-1,2,3,4-tetrahydroquinoxalin-2-one |
Molecular Formula |
C13H11N3O |
Molecular Weight |
225.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1',5'-DIMETHYL-1H,1'H-[3,4']BIPYRAZOLYL](/img/structure/B6164034.png)